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Compound of Interest

Compound Name: Hh-Ag1.5

Cat. No.: B610661 Get Quote

An In-depth Technical Guide to Hh-Ag1.5

Introduction
Hh-Ag1.5 is a potent, synthetic, small-molecule agonist of the Smoothened (Smo) receptor, a

critical component of the Hedgehog (Hh) signaling pathway.[1][2][3][4] Its high affinity and

specificity for Smo make it a valuable tool for researchers studying the Hh pathway's role in

embryonic development, tissue regeneration, and disease states such as cancer.[5] This guide

provides a comprehensive overview of Hh-Ag1.5, including its chemical properties, mechanism

of action, relevant quantitative data, and experimental protocols.

Chemical Properties and Structure
CAS Number: 612542-14-0

Chemical Name: 3-Chloro-4,7-difluoro-N-[trans-4-(methylamino)cyclohexyl]-N-[[3-(4-

pyridinyl)phenyl]methyl]benzo[b]thiophene-2-carboxamide

Molecular Formula: C28H26ClF2N3OS

SMILES: O=C(N(CC1=CC(C2=CC=NC=C2)=CC=C1)[C@H]3CC--INVALID-LINK--

CC3)C(SC4=C(C=CC(F)=C54)F)=C5Cl

Quantitative Data
The following table summarizes the key quantitative parameters associated with Hh-Ag1.5's

biological activity.
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Parameter Value Assay Conditions

EC50 1 nM Hedgehog pathway activation

7 nM
Stimulation of Gli-responsive

reporter activity

Ki 0.5 nM [3H]SAG-1.3 binding assay

2.3 nM
[3H]Cyclopamine binding

assay

0.52 nM
Binding to Smo-containing

membranes

Molecular Weight 526.04 g/mol

Mechanism of Action & Signaling Pathway
Hh-Ag1.5 functions as a direct agonist of the Smoothened (Smo) receptor. In the canonical

Hedgehog signaling pathway, the transmembrane protein Patched (Ptc) normally inhibits Smo's

activity. The binding of a Hedgehog ligand (e.g., Sonic Hedgehog, Shh) to Ptc alleviates this

inhibition, allowing Smo to become active and initiate a downstream signaling cascade. This

cascade ultimately leads to the activation of Gli family transcription factors, which translocate to

the nucleus and induce the expression of Hh target genes.

Hh-Ag1.5 bypasses the need for Hedgehog ligand and Ptc interaction by directly binding to

and activating Smo. This direct activation makes Hh-Ag1.5 a powerful tool for robustly and

specifically activating the Hh pathway for experimental purposes.

Hedgehog signaling activation by Hh-Ag1.5.

Experimental Protocols
Preparation of Stock Solutions
Hh-Ag1.5 is typically supplied as a solid powder. Due to its hydrophobic nature, it is soluble in

organic solvents but not in aqueous solutions.
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DMSO Stock Solution: Prepare a high-concentration stock solution, for example, 10 mM or

100 mM, in anhydrous DMSO. For a 10 mM stock solution, dissolve 5.26 mg of Hh-Ag1.5 in

1 mL of DMSO. Gentle warming or sonication may be required to fully dissolve the

compound. Store the stock solution in aliquots at -20°C or -80°C to minimize freeze-thaw

cycles.

Ethanol Stock Solution: Hh-Ag1.5 is also soluble in ethanol. A 50 mM stock solution can be

prepared by dissolving 26.3 mg in 1 mL of ethanol.

In Vitro Experimental Workflow: Gli-Responsive
Reporter Assay
This assay is commonly used to quantify the activation of the Hedgehog pathway.
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Experimental Setup

Treatment

Data Acquisition & Analysis

1. Cell Seeding
Seed cells (e.g., NIH/3T3) in a multi-well plate.

2. Transfection
Transfect cells with a Gli-responsive luciferase reporter plasmid and a control plasmid (e.g., Renilla).

3. Starvation (Optional)
Incubate cells in low-serum media to reduce basal signaling.

4. Hh-Ag1.5 Treatment
Treat cells with varying concentrations of Hh-Ag1.5 (e.g., 0.1 nM to 100 nM). Include a vehicle control (DMSO).

5. Incubation
Incubate for 24-48 hours.

6. Cell Lysis & Luciferase Assay
Lyse cells and measure Firefly and Renilla luciferase activity.

7. Data Analysis
Normalize Firefly to Renilla luciferase activity. Plot dose-response curve to determine EC50.

Click to download full resolution via product page

Workflow for a Gli-responsive luciferase reporter assay.

Protocol:
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Cell Culture: Plate cells (e.g., Shh-light II cells, which are NIH/3T3 cells stably transfected

with a Gli-luciferase reporter) in a 96-well plate.

Treatment: The following day, replace the medium with fresh medium containing various

concentrations of Hh-Ag1.5 or a vehicle control (e.g., 0.1% DMSO). A typical concentration

range to determine the EC50 would be from 0.01 nM to 1 µM.

Incubation: Incubate the cells for 48 hours to allow for reporter gene expression.

Lysis and Measurement: Lyse the cells and measure luciferase activity according to the

manufacturer's protocol (e.g., Dual-Luciferase® Reporter Assay System).

Analysis: Normalize the Gli-reporter luciferase activity to a co-transfected control reporter

(e.g., Renilla luciferase) to account for variations in cell number and transfection efficiency.

Applications in Cell Differentiation and Reprogramming
Hh-Ag1.5 is utilized in various protocols for directed differentiation and chemical

reprogramming of stem cells.

Neural Stem Cell Reprogramming: Used in protocols for the chemical reprogramming of

mouse embryonic fibroblasts into neural stem cells.

Spinal Motor Neuron Differentiation: Induces the differentiation of human induced pluripotent

stem cells (hiPSCs) into spinal motor neurons.

Liver Stem Cell Expansion: At a concentration of 5 µM, Hh-Ag1.5 has been shown to

facilitate the expansion of quiescent liver stem cells in vitro.

In Vivo Applications
Hh-Ag1.5 has been used in animal models to study the effects of Hedgehog pathway

activation. For instance, systemic administration of Hh-Ag1.5 in a mouse model of bone

fracture was shown to improve the healing process, leading to greater callus volume and bone

volume. This highlights its potential for research in regenerative medicine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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